![molecular formula C5H10ClNO3 B1322955 Methyl 2-amino-3-oxobutanoate hydrochloride CAS No. 41172-77-4](/img/structure/B1322955.png)
Methyl 2-amino-3-oxobutanoate hydrochloride
Overview
Description
Methyl 2-amino-3-oxobutanoate hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Docking and Structural Studies
Methyl 2-amino-3-oxobutanoate hydrochloride derivatives have been studied for their molecular docking and structural properties. These compounds exhibit significant biological activities and could inhibit Placenta growth factor (PIGF-1), suggesting pharmacological importance (Vanasundari, Balachandran, Kavimani & Narayana, 2018).
Synthesis and Chemical Properties
The synthesis of Methyl(3S)-3-(tert-butoxycarbonylamino)-4-oxobutanoate, an important chiral intermediate of sitagliptin, has been achieved from L-aspartic acid, demonstrating the utility of this compound in producing valuable pharmaceutical intermediates (Zhang Xingxian, 2012).
NMR Studies and Isotopic Labelling
An optimized isotopic labelling strategy using 2-hydroxy-2-ethyl-3-oxobutanoate for NMR studies of high molecular weight proteins has been developed. This approach aids in studying the structure and dynamics of large proteins, highlighting the compound's utility in protein chemistry (Ayala et al., 2012).
Pharmaceutical Intermediates
Studies have shown that derivatives of this compound can be used to synthesize a variety of pharmaceutical intermediates. These compounds have been evaluated for their potential in drug development and biological applications, showing the versatility of this chemical in medicinal chemistry (Prezent & Dorokhov, 2012).
Nonlinear Optical Materials
Research has explored the use of this compound derivatives in nonlinear optical materials. This application is based on the compounds' dipole moment and hyperpolarizability, suggesting potential in optical technologies (Vanasundari, Balachandran, Kavimani & Narayana, 2018).
Safety and Hazards
“Methyl 2-amino-3-oxobutanoate hydrochloride” is associated with several safety and hazard precautions. The compound has been associated with hazard statements H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and handling under inert gas and protecting from moisture (P231 + P232) .
Properties
IUPAC Name |
methyl 2-amino-3-oxobutanoate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3.ClH/c1-3(7)4(6)5(8)9-2;/h4H,6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGXUEXDOVYLHEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(=O)OC)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.